Cas no 40507-59-3 (5-nitro-1H-imidazole-4-carboxylic acid)

5-Nitro-1H-imidazole-4-carboxylic acid is a nitro-substituted imidazole derivative with significant utility in pharmaceutical and chemical synthesis. Its carboxylic acid and nitro functional groups make it a versatile intermediate for the preparation of biologically active compounds, particularly antimicrobial and antiprotozoal agents. The compound's structural features enable selective modifications, facilitating its use in drug discovery and medicinal chemistry research. It exhibits good stability under standard conditions, ensuring reliable handling and storage. The nitro group enhances reactivity, allowing for further functionalization, while the imidazole core contributes to its potential pharmacological properties. This compound is commonly employed in academic and industrial settings for the development of novel therapeutic agents.
5-nitro-1H-imidazole-4-carboxylic acid structure
40507-59-3 structure
Product Name:5-nitro-1H-imidazole-4-carboxylic acid
CAS No:40507-59-3
MF:C4H3N3O4
MW:157.084320306778
MDL:MFCD03013324
CID:876757
PubChem ID:86222794
Update Time:2025-11-06

5-nitro-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-1H-imidazole-5-carboxylic acid
    • 4-NITRO-5-IMIDAZOLECARBOXYLIC ACID
    • 5-nitro-3H-imidazole-4-carboxylic acid
    • 5-Nitroimidazole-4-carboxylic Acid
    • 5-nitro-1H-Imidazole-4-carboxylic acid
    • 4-Nitroimidazole-5-carboxylic acid
    • 1H-Imidazole-4-carboxylic acid, 5-nitro-
    • IQADWEQLYZUURU-UHFFFAOYSA-N
    • 5-nitro-4-imidazolecarboxylic acid
    • AK139130
    • 5-Nitroimidazole-4-carboxylicAcid
    • STK505488
    • SBB012672
    • FCH846724
    • TRA0001643
    • AB12992
    • SY025590
    • DA-06093
    • AKOS000321613
    • CS-0213131
    • AKOS006278578
    • AI3-52032
    • 4-Nitro-1H-imidazole-5-carboxylic acid #
    • AC-29520
    • DTXSID80193520
    • SCHEMBL3028165
    • 40507-59-3
    • 4-NITRO-1H-IMIDAZOLE-5-CARBOXYLICACID
    • MFCD03013324
    • DS-6520
    • 5-nitro-1H-imidazole-4-carboxylic acid
    • MDL： MFCD03013324
    • Inchi： 1S/C4H3N3O4/c8-4(9)2-3(7(10)11)6-1-5-2/h1H,(H,5,6)(H,8,9)
    • InChI Key： IQADWEQLYZUURU-UHFFFAOYSA-N
    • SMILES： OC(C1=C([N+](=O)[O-])NC=N1)=O

Computed Properties

  • Exact Mass: 157.01200
  • Monoisotopic Mass: 157.01235559g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.840±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 304-305 ºC
  • Boiling Point: 580.9°C at 760 mmHg
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 111.80000
  • LogP: 0.53930

5-nitro-1H-imidazole-4-carboxylic acid Security Information

5-nitro-1H-imidazole-4-carboxylic acid Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-nitro-1H-imidazole-4-carboxylic acid Production Method

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